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Compound of Interest

Compound Name: (4-Fluorophenyl)methanol-d4

Cat. No.: B15554259

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-Fluorophenyl)methanol-d4 is the deuterated analog of (4-Fluorophenyl)methanol. The

replacement of four hydrogen atoms with deuterium isotopes makes it a valuable tool in various

scientific disciplines, particularly in drug metabolism and pharmacokinetic (DMPK) studies, as

well as a tracer for quantitative analysis.[1] Deuteration can subtly alter the physicochemical

properties of a molecule, which can have a significant impact on its metabolic fate and efficacy.

[1] This technical guide provides a comprehensive overview of the known chemical properties

of (4-Fluorophenyl)methanol-d4, outlines potential experimental protocols for its synthesis

and analysis, and discusses its relevance in research and drug development.

Core Chemical Properties
While specific experimental data for (4-Fluorophenyl)methanol-d4 is not widely available in

the public domain, its fundamental properties can be summarized.
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Property Value Source

Chemical Formula C₇H₃D₄FO [1]

Molecular Weight 130.153 g/mol [1]

Exact Mass 130.07300 u [1]

CAS Number 93111-26-3 [1]

Physical properties such as melting point and boiling point have not been specifically reported

for the d4 variant. For the non-deuterated analog, (4-Fluorophenyl)methanol (CAS 459-56-3),

these values are also not consistently reported across chemical supplier databases.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, MS, IR) for (4-
Fluorophenyl)methanol-d4 are not readily available in published literature. However, based

on the structure, the expected spectral characteristics can be predicted.

¹H NMR: The proton NMR spectrum would be simplified compared to its non-deuterated

counterpart due to the absence of signals from the deuterated positions. The key signals

would be from the aromatic protons.

¹³C NMR: The carbon NMR spectrum would show characteristic shifts for the aromatic

carbons and the benzylic carbon. The signals for carbons bonded to deuterium would appear

as multiplets due to C-D coupling.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the deuterated molecular weight (approximately 130.15 g/mol ). Fragmentation patterns

would be influenced by the presence of deuterium.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic C-D stretching

vibrations at lower frequencies (around 2100-2250 cm⁻¹) compared to the C-H stretches

(around 2850-3000 cm⁻¹) of the non-deuterated compound. The O-H stretching frequency

would also be present.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemsrc.com/en/cas/93111-26-3_907167.html
https://www.chemsrc.com/en/cas/93111-26-3_907167.html
https://www.chemsrc.com/en/cas/93111-26-3_907167.html
https://www.chemsrc.com/en/cas/93111-26-3_907167.html
https://www.benchchem.com/product/b15554259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-fluorophenyl-methanol-d4
https://www.benchchem.com/product/b15554259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-fluorophenyl-methanol-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed, validated experimental protocols for the synthesis, purification, and analysis of (4-
Fluorophenyl)methanol-d4 are not explicitly published. However, general methodologies for

the synthesis of deuterated benzyl alcohols can be adapted.

Synthesis
A common method for the synthesis of deuterated benzyl alcohols involves the reduction of the

corresponding deuterated aldehyde.

Example Synthetic Workflow:

4-Fluorobenzaldehyde-d4

Reduction (4-Fluorophenyl)methanol-d4

Reducing Agent
(e.g., NaBD4, LiAlD4)

Crude Product

Column Chromatography Pure (4-Fluorophenyl)methanol-d4

Silica Gel
Hexane/Ethyl Acetate

Purified Product

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(GC-MS or LC-MS)

Purity & Identity Confirmation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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